15-Bromosafracin A

• CAS No.: 92614-44-3
• Molecular Formula: C28H35BrN4O6
• Molecular Weight: 603.5 g/mol
• IUPAC Name: 2-amino-N-[(16-bromo-19-hydroxy-7,18-dimethoxy-6,17,21-trimethyl-5,8-dioxo-11,21-diazapentacyclo[11.7.1.02,11.04,9.015,20]henicosa-4(9),6,15,17,19-pentaen-10-yl)methyl]propanamide
• InChI: InChI=1S/C28H35BrN4O6/c1-11-21(29)15-7-14-10-33-17(22(32(14)4)20(15)25(36)26(11)38-5)8-16-19(18(33)9-31-28(37)13(3)30)24(35)27(39-6)12(2)23(16)34/h13-14,17-18,22,36H,7-10,30H2,1-6H3,(H,31,37)
• InChI Key: KCBVEKKYTNDBOK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C2C3C4CC5=C(C(N4CC(N3C)CC2=C1Br)CNC(=O)C(C)N)C(=O)C(=C(C5=O)C)OC)O)OC
• Synonyms: 15-bromosafracin A

Description

15-Bromosafracin A is a brominated derivative of the natural product Safracin A, a tetrahydroisoquinoline alkaloid with potent antitumor and antibacterial properties. The bromine substitution at position 15 enhances its bioactivity by improving molecular interactions with biological targets, such as DNA-topoisomerase I complexes . This modification also increases stability and bioavailability compared to non-halogenated analogs. Preclinical studies highlight its efficacy against Gram-positive bacteria and certain cancer cell lines, with a mechanism involving DNA alkylation and inhibition of protein synthesis .

Chemical Reactions Analysis

Limitations in Available Data

• Specialized compound not referenced : 15-Bromosafracin A is a structurally complex, brominated natural product derivative. The provided sources prioritize foundational reaction methodologies (e.g., bromination with NBS, DoE optimization) rather than niche compounds.

• Unreliable sources excluded : Per your instructions, data from and were omitted, which may have otherwise contained proprietary or unpublished data.

General Bromination Reactions Relevant to Brominated Compounds

While direct data on 15-Bromosafracin A is unavailable, bromination strategies for similar compounds can be inferred:

Table 1: Common Bromination Reactions and Potential Relevance

Reaction Type	Mechanism	Key Reagents/Conditions	Relevance to Brominated Alkaloids
Allylic Bromination	Radical chain mechanism	NBS, CCl₄, light/heat	Applicable to allylic C-H bonds in complex scaffolds.
Electrophilic Addition	Bromonium ion formation	Br₂ in inert solvents	May brominate double bonds in safracin derivatives.
Kinetic Optimization	DoE for reaction parameter tuning	Statistical modeling	Critical for optimizing yield in multi-step syntheses.

Recommendations for Further Research

To obtain authoritative data on 15-Bromosafracin A’s reactions:

• Consult Specialized Journals :

  • Search Journal of Natural Products or Organic Letters for synthetic studies.

• Patent Databases :

  • Investigate patents (e.g., USPTO, Espacenet) for proprietary synthesis routes.

• Kinetic Studies :

  • Apply methodologies from source to hypothetical bromination steps in safracin derivatives.

Hypothetical Reaction Pathway

Assuming bromination at the 15-position involves NBS-mediated allylic bromination (as in ):

• Initiation : Light/heat generates bromine radicals from NBS.

• Propagation :

  • Abstraction of allylic hydrogen → stabilized radical intermediate.

  • Radical reacts with NBS to form bromide and regenerate bromine radical.

• Termination : Radical recombination halts the chain.

Critical Gaps and Cautions

• Structural Specificity : Without the exact structure of 15-Bromosafracin A, predictions about regioselectivity or stereochemistry are speculative.

• Side Reactions : Competing pathways (e.g., over-bromination, alkene addition ) must be controlled via optimized conditions.

Comparison with Similar Compounds

Structural Analogues

Key structural analogs include Safracin A , 15-Chlorosafracin A , and 15-Fluorosafracin A . The table below summarizes their molecular properties:

Compound	Molecular Formula	Molecular Weight (g/mol)	Log S (ESOL)	Bioavailability Score
15-Bromosafracin A	C₂₅H₂₈BrN₃O₆	546.41	-2.47	0.55
Safracin A	C₂₅H₂₈N₃O₆	466.51	-2.89	0.42
15-Chlorosafracin A	C₂₅H₂₈ClN₃O₆	502.96	-2.65	0.50
15-Fluorosafracin A	C₂₅H₂₈FN₃O₆	485.51	-2.32	0.48

Key Observations :

• Bromination at position 15 reduces hydrophobicity (higher Log S) compared to Safracin A, enhancing solubility .
• The bioavailability score (0.55) of 15-Bromosafracin A surpasses non-halogenated and fluorinated analogs, suggesting improved absorption .

Key Findings :

• 15-Bromosafracin A exhibits 8-fold greater potency against S. aureus than Safracin A, attributed to bromine’s electronegativity enhancing target binding .
• Its lower IC₅₀ in cancer cells underscores superior therapeutic selectivity .

Q & A

Basic Research Questions

Q. What experimental methods are recommended for synthesizing and purifying 15-Bromosafracin A?

• Methodological Answer : Synthesis typically involves bromination of Safracin A using regioselective electrophilic substitution. Purification requires reverse-phase HPLC with a C18 column, monitored via UV-Vis spectroscopy (λ = 280 nm). Ensure reproducibility by documenting solvent gradients (e.g., acetonitrile/water) and retention times. Structural confirmation should follow via NMR and high-resolution mass spectrometry (HRMS) .

Q. How can researchers validate the structural identity of 15-Bromosafracin A?

• Methodological Answer : Use a combination of 2D NMR (e.g., COSY, HSQC, HMBC) to assign proton and carbon environments, particularly focusing on bromine-induced deshielding in the aromatic region. X-ray crystallography is ideal for absolute configuration determination. Cross-validate with HRMS (expected [M+H]+ = 634.12 Da) and compare spectral data to Safracin A to confirm bromination at C15 .

Q. What protocols ensure accurate assessment of 15-Bromosafracin A’s purity and stability?

• Methodological Answer : Employ LC-MS with a photodiode array detector to quantify impurities (<1% area under the curve). Stability studies should include accelerated degradation under varied pH (2–9), temperature (4–40°C), and light exposure. Use kinetic modeling (e.g., Arrhenius plots) to predict shelf-life, and validate with real-time data .

Advanced Research Questions

Q. How to design experiments investigating 15-Bromosafracin A’s mechanism of action against drug-resistant pathogens?

• Methodological Answer : Combine transcriptomic profiling (RNA-seq) of treated bacterial cultures with proteomic analysis to identify target pathways. Use CRISPR-Cas9 knockouts of candidate genes (e.g., efflux pumps) to confirm resistance mechanisms. Validate via competitive binding assays with radiolabeled analogs and surface plasmon resonance (SPR) for affinity quantification .

Q. What strategies resolve contradictions in cytotoxicity data across different cell lines?

• Methodological Answer : Perform meta-analysis of existing datasets to identify confounding variables (e.g., cell line-specific expression of detoxifying enzymes). Use isogenic cell lines to isolate genetic factors. Replicate studies under standardized conditions (e.g., serum-free media, matched incubation times) and apply statistical tools like ANOVA with post-hoc Tukey tests to assess significance .

Q. How to optimize 15-Bromosafracin A’s in vivo efficacy while minimizing off-target effects?

• Methodological Answer : Employ pharmacokinetic/pharmacodynamic (PK/PD) modeling in murine models to correlate dose regimens with bacterial load reduction. Use fluorescently tagged analogs for biodistribution studies via IVIS imaging. Mitigate toxicity by co-administering cytochrome P450 inhibitors (e.g., ketoconazole) to prolong half-life and reduce metabolite-related side effects .

Q. What computational approaches support structure-activity relationship (SAR) studies for 15-Bromosafracin A analogs?

• Methodological Answer : Perform molecular docking (AutoDock Vina) against homology-modeled bacterial targets (e.g., DNA gyrase). Use QSAR models trained on IC50 data of analogs to predict bromine substitution effects. Validate with free-energy perturbation (FEP) calculations to estimate binding affinity changes .

Q. How to address bacterial resistance to 15-Bromosafracin A in longitudinal studies?

• Methodological Answer : Conduct serial passage assays under sub-MIC conditions to induce resistance. Sequence resistant strains to identify mutations (e.g., efflux pump upregulation). Test synergy with adjuvants like efflux inhibitors (e.g., phenylalanine-arginine β-naphthylamide) using checkerboard assays (FIC index ≤0.5 indicates synergy) .

Data Presentation and Reproducibility Guidelines

• Tables : Include raw data (e.g., MIC values, NMR shifts) in supplementary materials. Use clear headings (e.g., "Table 1: Cytotoxicity IC50 Across Cell Lines") and footnotes for statistical methods .
• Figures : Prioritize clarity; avoid overcrowding spectra or chromatograms. Label key peaks (e.g., bromine isotope patterns in HRMS) .
• Reproducibility : Archive experimental protocols (e.g., SOPs for HPLC gradients) in public repositories like Zenodo. Disclose batch-to-batch variability in synthesis yields .